1-(2-Naphthalenyl)hexane-1,4-dione

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3g/mol
• IUPAC Name: 1-naphthalen-2-ylhexane-1,4-dione
• InChI: InChI=1S/C16H16O2/c1-2-15(17)9-10-16(18)14-8-7-12-5-3-4-6-13(12)11-14/h3-8,11H,2,9-10H2,1H3
• InChI Key: HVJXZZHMSDQQCF-UHFFFAOYSA-N
• SMILES: CCC(=O)CCC(=O)C1=CC2=CC=CC=C2C=C1

Description

1-(2-naphthalenyl)hexane-1,4-dione is a butanone.

Scientific Research Applications

Unusual Products from Oxidation of Naphthalene Diimides

• Research Focus : This study explored transforming the naphthalene diimide (NDI) core into aromatic systems like 1,4-diones. The research found that the presence of certain substituents affected the oxidation process. The 1,4-dione derivatives were further investigated for their potential in NDI-based research through reduction and condensation reactions, leading to products with high quantum yield and larger heterocycles featuring an isoquinoline core (Maniam et al., 2016).

Synthesis of 2-Hydroxy-1,4-Naphthoquinone Derivatives

• Research Focus : This paper presents a one-pot procedure for synthesizing hydroxyl naphthalene-1,4-dione derivatives. It highlights the effectiveness of MCM-41 nanoporous catalyst in these reactions, which is environmentally friendly and allows for easy recovery and reuse (Shaabani et al., 2015).

Fluorescent Hydroxyl Naphthalene-1,4-Dione Derivatives

• Research Focus : This study reports on the efficient synthesis of fluorescent hydroxyl naphthalene-1,4-dione derivatives. These compounds exhibit fluorescence in solution, emitting green light, which could be potentially useful in various applications (Dabiri et al., 2011).

Naphthoquinone Based Chemosensors

• Research Focus : This research explores the synthesis and characterization of naphthalene-1,4-dione derivatives as chemosensors for transition metal ions. These compounds show selectivity towards Cu2+ ions, which could be applied in chemical sensing technologies (Gosavi-Mirkute et al., 2017).

Antimicrobial Agents from 1,4-Naphthoquinone

• Research Focus : This study synthesized naphthalene-1,4-dione derivatives and evaluated their antimicrobial properties. The compounds showed significant activity against various bacterial strains, highlighting their potential as antimicrobial agents (Janeczko et al., 2016).